Cas no 66536-82-1 (hippurin)

hippurin structure
hippurin Chemical and Physical Properties
Names and Identifiers
-
- hippurin
- (2R,3S,5S,11S,20R,22S,24S)-24-Methyl-22,25-epoxyfurostan-2,3,11,20-tetraol 2-acetate
- CHEMBL508041
- DTXSID00985146
- BDBM50482556
- 3,11,20-Trihydroxy-24-methyl-22,25-epoxyfurostan-2-yl acetate
- Epihippurin 1
- [(1S,2S,3'S,4S,6S,7R,8R,9S,11S,12S,13S,15R,16S,18S)-7,11,16-trihydroxy-2',2',3',7,9,13-hexamethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,5'-oxolane]-15-yl] acetate
- 24-Methyl-22,25-epoxy-5alpha-furostan-2,3,11,20-tetrol 2-monoacetate
- LMST01090004
- (22S)-1alpha-acetoxy-5alpha-furospirostan-3alpha,11beta,20R-triol
- 66536-82-1
- 22-epi-Hippurin-1
- Furostan-2,3,11,20-tetrol, 22,25-epoxy-24-methyl-, 2-acetate, (2alpha,3alpha,5alpha,11beta,22alpha,24S)-
- CHEBI:185496
- 24-methyl-22,25-epoxy-5 alpha-furostan-2,3,11,20-tetrol 2-monoacetate
-
- Inchi: InChI=1S/C30H48O7/c1-15-12-30(37-26(15,3)4)29(7,34)25-22(36-30)11-19-18-9-8-17-10-20(32)23(35-16(2)31)14-27(17,5)24(18)21(33)13-28(19,25)6/h15,17-25,32-34H,8-14H2,1-7H3/t15-,17-,18-,19-,20-,21-,22-,23+,24+,25-,27-,28-,29+,30-/m0/s1
- InChI Key: HRJBSUKSBJIMML-JQXFSTGHSA-N
- SMILES: CC1CC2(C(C3C(O2)CC4C3(CC(C5C4CCC6C5(CC(C(C6)O)OC(=O)C)C)O)C)(C)O)OC1(C)C
Computed Properties
- Exact Mass: 520.34014
- Monoisotopic Mass: 520.34000387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- Rotatable Bond Count: 2
- Complexity: 968
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 105.45
hippurin Related Literature
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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